1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

• IUPAC Name: 1-(6-oxo-1H-pyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H16F3N3O3/c15-14(16,17)8-19-12(22)9-3-5-20(6-4-9)13(23)10-1-2-11(21)18-7-10/h1-2,7,9H,3-6,8H2,(H,18,21)(H,19,22)
• InChI Key: YIQBVTXCOYMRNN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC(F)(F)F)C(=O)C2=CNC(=O)C=C2
• Molecular Formula: C14H16F3N3O3
• Molecular Weight: 331.29 g/mol

Description

1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H16F3N3O3 and its molecular weight is 331.295. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Heterobicycles : Research has shown the synthesis of various substituted pyrazolo[4,3-c]pyridine-3-ols using similar compounds to the one , demonstrating their utility in creating novel fused heterobicycles (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

• Hydrogen Bonding and Crystal Structures : The compound's related structures have been studied for their hydrogen-bonding capabilities, revealing their potential in forming stable hydrogen-bonded structures, particularly with aromatic carboxylate anions, providing crystalline solids (Smith & Wermuth, 2010).

• Fluorescence Properties : Studies involving similar compounds have examined their spectral-luminescence properties and measured fluorescence quantum yield, indicating their potential application in fluorescence-based technologies (Ershov, Fedoseev, Belikov, & Ievlev, 2015).

Medicinal Chemistry and Biological Activity

• Inhibitors of Soluble Epoxide Hydrolase : Compounds structurally related to 1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide have been identified as inhibitors of soluble epoxide hydrolase, indicating their potential in medicinal chemistry and disease treatment research (Thalji et al., 2013).

• Antibacterial and Antifungal Agents : Research into derivatives of similar compounds has shown promising antibacterial and antifungal activities, suggesting their potential in the development of new antimicrobial agents (El-Sehrawi, Soliman, Khalifa, & El-Bakry, 2015).

Material Science and Organic Synthesis

• Synthesis of Multifunctionalized Compounds : Studies have developed methods for the synthesis of multifunctionalized compounds, including dihydropyridones, from compounds similar to the target molecule, demonstrating their application in material science and organic synthesis (Obydennov, El-Tantawy, & Sosnovskikh, 2018).